Cas no 99410-65-8 (4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one)

• Product Name: 4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one
• CAS No: 99410-65-8
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 6064470
• PubChem ID: 165752125
• Update Time: 2025-05-19

4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 99410-65-8
• 4-(3-methyl-1-benzofuran-2-yl)but-3-en-2-one
• EN300-1799157
• 4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one

• Inchi： 1S/C13H12O2/c1-9(14)7-8-12-10(2)11-5-3-4-6-13(11)15-12/h3-8H,1-2H3/b8-7+
• InChI Key： CQWWAQQROPTLGR-BQYQJAHWSA-N
• SMILES： O1C(/C=C/C(C)=O)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one

4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one: A Comprehensive Overview

4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one, also known by its CAS number 99410-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have shed light on its intriguing properties, making it a focal point for researchers worldwide.

The chemical structure of 4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one comprises a benzofuran ring fused with a ketone group, creating a conjugated system that imparts unique electronic properties. This structure not only enhances its stability but also contributes to its reactivity in various chemical reactions. The presence of the methyl group at the 3-position of the benzofuran ring further modulates its electronic characteristics, making it a versatile building block in organic synthesis.

Recent research has explored the synthesis of 4-(3-Methyl-1-benzofuran-2-yl)but-3-en-2-one through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its application in medicinal chemistry. For instance, studies have demonstrated its potential as a lead compound in the development of anti-inflammatory and antioxidant agents.

In addition to its pharmacological applications, 4-(3-Methyl-1-benzofuran-2-y) has been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and porosity, making them ideal candidates for gas storage and catalysis.

The physical properties of 4-(3-Methyl-) are equally fascinating. Its melting point, boiling point, and solubility characteristics have been extensively studied, providing valuable insights into its behavior under various conditions. These properties are crucial for determining its suitability in different industrial and laboratory applications.

In conclusion, 4-(3-Methyl-) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. As research continues to uncover its potential, it is poised to play an increasingly important role in both academic and industrial settings.